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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

AF 568 carboxylic acid is a bright, orange-fluorescent dye that has become an indispensable

tool in biological imaging and fluorescence-based assays. Its high photostability, pH

insensitivity, and strong fluorescence quantum yield make it a popular choice for labeling

proteins, nucleic acids, and other biomolecules. This technical guide provides an in-depth

overview of the core spectral properties of AF 568 carboxylic acid, detailed experimental

protocols for their determination, and visualizations to aid in understanding the underlying

principles. Notably, AF 568 carboxylic acid is structurally identical to Alexa Fluor 568, and as

such, their spectral properties are interchangeable.[1]

Core Spectral and Photophysical Properties
The utility of a fluorophore is defined by its specific spectral characteristics. These properties

dictate the optimal instrumentation setup for its use and its suitability for various applications.

The key spectral properties of AF 568 carboxylic acid are summarized in the table below.
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Property Value References

Excitation Maximum (λex) 572 - 579 nm [1][2][3][4][5]

Emission Maximum (λem) 598 - 603 nm [1][2][3][4][5]

Molar Extinction Coefficient (ε) ~91,000 - 94,238 M-1cm-1 [2][4]

Fluorescence Quantum Yield

(Φ)
~0.69 - 0.912 [2][4]

Fluorescence Lifetime (τ) ~3.56 ns [6]

Understanding the Photophysical Processes
The fluorescence of AF 568 carboxylic acid can be understood through the principles of

molecular photophysics, often visualized using a Jablonski diagram. This diagram illustrates

the electronic and vibrational states of a molecule and the transitions between them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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